- Isolation, Synthesis, and Characterization of Impurities and Degradants from the Clofarabine Process, Organic Process Research & Development, 2008, 12(6), 1229-1237
Cas no 899827-82-8 (6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one)
899827-82-8 structure
Product Name:6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one
CAS No:899827-82-8
MF:C10H12FN5O4
MW:285.231784820557
CID:2952394
Update Time:2023-11-10
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-氨基-9-(2-脱氧-2-氟-BETA-D-阿拉伯呋喃糖基)-1,9-二氢-2H-嘌呤-2-酮
- 6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one
- 6-Amino-9-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-2-one
- 2'-DEOXY-2'-FLUORO-ARABINOISOGUANOSINE
- F12907
- A855511
- 2H-Purin-2-one, 6-amino-9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-1,9-dihydro- (9CI)
- 6-Amino-9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-3,9-dihydro-2H-purin-2-one (ACI)
-
- Inchi: 1S/C10H12FN5O4/c11-4-6(18)3(1-17)20-9(4)16-2-13-5-7(12)14-10(19)15-8(5)16/h2-4,6,9,17-18H,1H2,(H3,12,14,15,19)/t3-,4+,6-,9-/m1/s1
- InChI Key: SRUXNNJIKBFXNW-AYQXTPAHSA-N
- SMILES: NC1=NC(=O)NC2N([C@H]3[C@@H](F)[C@H](O)[C@@H](CO)O3)C=NC1=2
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 548
- XLogP3: -2
- Topological Polar Surface Area: 133
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002593-5mg |
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one |
899827-82-8 | 97% | 5mg |
$1058.40 | 2023-08-31 | |
| Alichem | A159002593-10mg |
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one |
899827-82-8 | 97% | 10mg |
$1831.50 | 2023-08-31 | |
| Chemenu | CM261478-10mg |
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one |
899827-82-8 | 97% | 10mg |
$*** | 2023-05-29 |
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide , Hydrogen peroxide Solvents: Water ; 24 h, 60 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Acetic acid ; pH 4 - 5
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Acetic acid ; pH 4 - 5
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium hydroxide , Hydrogen peroxide Solvents: Water ; 24 h, 60 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Acetic acid Solvents: Water ; pH 4 - 5
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Acetic acid Solvents: Water ; pH 4 - 5
Reference
- Hydrogen peroxide promoted hydroxylation of halo arenes and heteroarenes, Tetrahedron Letters, 2006, 47(25), 4249-4251
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one Raw materials
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one Preparation Products
6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
899827-82-8 (6-Amino-9-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one) Related Products
- 64283-15-4(2H-Purin-2-one,6-amino-9-b-D-glucopyranosyl-1,9-dihydro-(9CI))
- 106449-56-3(2’-Deoxyisoguanosine)
- 140156-26-9(Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI))
- 359436-55-8(ISOGUANOSINE HYDRATE)
- 150678-55-0(Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI))
- 133966-97-9(Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-)
- 133502-23-5(Adenosine, N-cyclopentyl-1,2-dihydro-2-oxo-)
- 73691-64-2(Adenosine, 1-ethyl-1,2-dihydro-2-oxo-)
- 23605-76-7(Adenosine,2,3-dihydro-N-methyl-2-oxo-)
- 1818-71-9(Crotonoside)
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